Cas no 692738-28-6 (N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide)

• Product Name: N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide
• CAS No: 692738-28-6
• MF: C₁₈H₂₈FN₅O
• MW: 349.446227073669
• CID: 5026798
• Update Time: 2025-05-22

N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide
• N-[3-fluoro-4-(4-methylpiperazino)phenyl]-2-(4-methylpiperazino)acetamide
• N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide

• Inchi： 1S/C18H28FN5O/c1-21-5-9-23(10-6-21)14-18(25)20-15-3-4-17(16(19)13-15)24-11-7-22(2)8-12-24/h3-4,13H,5-12,14H2,1-2H3,(H,20,25)
• InChI Key： HVOAMGPPLKLNJV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1CCN(C)CC1)NC(CN1CCN(C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 435
• XLogP3: 1
• Topological Polar Surface Area: 42.1

Additional information on N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide

N-[3-Fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide: A Comprehensive Overview

The compound with CAS No 692738-28-6, known as N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a fluoro-substituted aromatic ring and two piperazine moieties, making it a promising candidate for various therapeutic applications.

Structure and Synthesis

The molecular structure of this compound is characterized by a central acetamide group, which serves as a linker between two distinct aromatic systems. The first aromatic system is a 3-fluorophenyl group substituted at the para position with a 4-methylpiperazine ring. The second aromatic system is another 4-methylpiperazine ring attached to the acetamide nitrogen. This unique arrangement provides the molecule with significant structural diversity and potential for bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and amide bond formation. Researchers have optimized reaction conditions to enhance yield and purity, ensuring that this compound can be produced on a larger scale for preclinical studies.

Biological Activity and Applications

N-[3-fluoro-4-(4-methylpiperazin-1-yl)phenyl]-2-(4-methylpiperazin-1-yl)acetamide has demonstrated potent biological activity in various in vitro assays. Studies have shown that this compound exhibits selective inhibition against certain kinases, making it a potential lead compound for the development of kinase inhibitors in oncology and other therapeutic areas.

Moreover, this compound has shown promising results in anti-inflammatory and anti-proliferative assays, suggesting its potential application in treating chronic inflammatory diseases and cancer. Preclinical studies are currently underway to evaluate its efficacy and safety profile in animal models.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific protein targets, particularly kinases, through hydrogen bonding and hydrophobic interactions. The presence of the fluoro group at the meta position of the phenyl ring enhances the molecule's lipophilicity, facilitating its penetration into cellular membranes and binding to intracellular targets.

Recent research has also highlighted the role of the piperazine moieties in stabilizing the molecule's conformation and enhancing its binding affinity to target proteins. These findings underscore the importance of structural optimization in drug design and highlight the potential of this compound as a scaffold for further chemical modifications.

Safety and Toxicity Profile

Toxicological studies conducted on N-[3-fluoro-4-(4-methylpiperaZin-l-Yl)phenYl]-2-(4-methylpiperaZin-l-Yl)acetamide have revealed that it exhibits low acute toxicity in experimental animals. However, long-term toxicity studies are required to fully assess its safety profile for potential human use.

Preliminary data suggest that this compound has minimal off-target effects, which is a critical factor in drug development to minimize adverse effects. Further studies are being conducted to evaluate its genotoxicity, mutagenicity, and potential for drug-drug interactions.

Conclusion

N-[3-fluoro-4-(4-methylpiperaZin-l-Yl)phenYl]-2-(4-methylpiperaZin-l-Yl)acetamide represents a significant advancement in medicinal chemistry due to its unique structure, potent biological activity, and promising therapeutic potential. As research continues to unravel its mechanism of action and optimize its pharmacokinetic properties, this compound holds great promise as a novel therapeutic agent in various disease areas.

The integration of cutting-edge synthetic methodologies with advanced biological assays has positioned this compound as a key player in the development of next-generation therapeutics. Future studies will focus on refining its pharmacokinetic profile and advancing it through preclinical development toward clinical trials.